Cas no 1516-08-1 (Ethanol-d6)

• Product Name: Ethanol-d6
• CAS No: 1516-08-1
• MF: C₂H₆O
• MW: 52.1054110527039
• MDL: MFCD00051020
• CID: 83739
• Update Time: 2025-04-18

Ethanol-d6 Chemical and Physical Properties

Names and Identifiers

• [2H6]ethanol
• Ethanol-d6-
• Ethanol-d6
• Perdeuterioethanol
• Perdeuteroethanol
• absolute
• ETHYL ALCOHOL-D6
• HEXADEUTEROETHANOL
• ETHYL-D5 ALCOHOL-D
• EthanolD6>99%2x1ml
• EthanolD6>99%1x5ml
• (2H6)Ethanol
• Ethanol D6 >99%
• ETHANOL-D6 (9CI)
• Ethyl-d5 alcohol-d, anhydrous
• (~2~H_5_)Ethan(~2~H)ol
• 1,1,1,2,2-pentadeuterio-2-deuteriooxyethane

• MDL： MFCD00051020
• Inchi： 1S/C2H6O/c1-2-3/h3H,2H2,1H3/i1D3,2D2,3D
• InChI Key： LFQSCWFLJHTTHZ-LIDOUZCJSA-N
• SMILES： O([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 58.11712
• Monoisotopic Mass: 52.08
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Clear liquid.
• Density: 0.892 g/mL at 25 °C
• Melting Point: -130 °C (lit.)
• Boiling Point: 78 °C(lit.)
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Refractive Index: n20/D 1.358(lit.)
• Water Partition Coefficient: Soluble in water.
• PSA: 9.23
• LogP: -0.00140
• Solubility: Soluble in water.
• Sensitiveness: Hygroscopic
• Color/Form: 95% in D2O

Ethanol-d6 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 1170 3
• WGK Germany：1
• Hazard Category Code： 11
• Safety Instruction： 7-16
• Hazardous Material Identification：
• Storage Condition：Flammable area
• Explosive Limit：3.5-15%(V)(ethanol)
• HazardClass：3
• PackingGroup：II
• Risk Phrases：R11
• Packing Group：II

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Solvents